Dobutamine

• CAS No.: 34368-04-2
• Product Name: Dobutamine
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 4-[2-[4-(4-hydroxyphenyl)butan-2-ylamino]ethyl]benzene-1,2-diol
• Standard InChI: InChI=1S/C18H23NO3/c1-13(2-3-14-4-7-16(20)8-5-14)19-11-10-15-6-9-17(21)18(22)12-15/h4-9,12-13,19-22H,2-3,10-11H2,1H3
• Standard InChIKey: JRWZLRBJNMZMFE-UHFFFAOYSA-N
• SMILES: CC(CCC1=CC=C(C=C1)O)NCCC2=CC(=C(C=C2)O)O
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NCCC2=CC(=C(C=C2)O)O
• Melting Point: 184-186
• Physical Description: Solid
• Description: Dobutamine is a synthetic catecholamine with sympathomimetic activity. Dobutamine is a direct-acting inotropic agent and an adrenergic agonist that stimulates primarily the beta-1 adrenoceptor, with lesser effect on beta-2 or alpha receptors. Via beta-1 adrenoceptor of the heart, this agent induces positive inotropic effect with minimal changes in chronotropic activities or systemic vascular resistance. Dobutamine also causes vasodilation by stimulating beta-2 adrenergic receptors in blood vessels, augmented by reflex vasoconstriction resulting in increased cardiac output.; Dobutamine, also known as dobutrex or dobucor, belongs to the class of organic compounds known as catecholamines and derivatives. Catecholamines and derivatives are compounds containing 4-(2-Aminoethyl)pyrocatechol [4-(2-aminoethyl)benzene-1, 2-diol] or a derivative thereof formed by substitution. Dobutamine is a drug which is used for inotropic support in the short- term treatment of patients with cardiac decompensation due to depressed contractility resulting either from organic heart disease or from cardiac surgical procedures. Dobutamine is considered to be a practically insoluble (in water) and relatively neutral molecule. Dobutamine has been detected in multiple biofluids, such as urine and blood. Within the cell, dobutamine is primarily located in the membrane (predicted from logP). In humans, dobutamine is involved in the dobutamine action pathway.; Dobutamine is a catecholamine that is 4-(3-aminobutyl)phenol in which one of the hydrogens attached to the nitrogen is substituted by a 2-(3,4-dihydroxyphenyl)ethyl group. A beta1-adrenergic receptor agonist that has cardiac stimulant action without evoking vasoconstriction or tachycardia, it is used as the hydrochloride to increase the contractility of the heart in the management of acute heart failure. It has a role as a cardiotonic drug, a sympathomimetic agent and a beta-adrenergic agonist. It is a secondary amine and a catecholamine.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 52663-81-7 (hydrochloride); 74753-15-4 (hydrobromide)
• Solubility: 1.37e-02 g/L
• Synonyms: Dobucor; Dobuject; Dobutamin Fresenius; Dobutamin Hexal; Dobutamin ratiopharm; Dobutamin Solvay; Dobutamin-ratiopharm; Dobutamina Inibsa; Dobutamina Rovi; Dobutamine; Dobutamine (+)-Isomer; Dobutamine Hydrobromide; Dobutamine Hydrochloride; Dobutamine Lactobionate; Dobutamine Phosphate (1:1) Salt, (-)-Isomer; Dobutamine Tartrate; Dobutamine Tartrate (1:1), (R-(R*,R*))-Isomer; Dobutamine Tartrate (1:1), (S-(R*,R*))-Isomer; Dobutamine, (-)-Isomer; Dobutamine, Phosphate (1:1) Salt (+)-Isomer; Dobutrex; Hydrobromide, Dobutamine; Hydrochloride, Dobutamine; Lactobionate, Dobutamine; Lilly 81929; Oxiken; Posiject; Tartrate, Dobutamine
• PubChem Compound: 36811
• Last Modified: Nov 11 2021